Cas no 1046832-21-6 (1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1046832-21-6
• MF: C₁₁H₁₉BN₂O₂
• MW: 222.091762781143
• MDL: MFCD09864190
• CID: 841681
• PubChem ID: 42647316
• Update Time: 2025-10-05

1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1,3-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1,3-Dimethyl-1H-pyrazole-4-boronic acid pinacol ester
• 1H-Pyrazole,1,3-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1,3-Dimethylpyrazole-4-boronic Acid Pinacol Ester
• 2-(1,3-Dimethyl-4-pyrazolyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3-Dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1,3-DiMethyl-1H-pyrazole-4-boronic acid,pinacol este
• 1,3-DiMethyl-1H-pyrazol-4-ylboronic acid,pinacol ester
• 1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1,3-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, 2-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3-Dimethyl-1H-pyrazole-4-boronic acid,pinacol ester
• 1,3-Dimethylpyrazole-4-boronic acid pinacol ester 97%
• FBNAMBTYMSWTIB-UHFFFAOYSA-N
• 1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• PubChem23961
• 1,3-Dimethyl-1H-pyrazole-4-boronic acid pinacol
• STK695192

• MDL： MFCD09864190
• Inchi： 1S/C11H19BN2O2/c1-8-9(7-14(6)13-8)12-15-10(2,3)11(4,5)16-12/h7H,1-6H3
• InChI Key： FBNAMBTYMSWTIB-UHFFFAOYSA-N
• SMILES： O1B(C2=CN(C)N=C2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 222.15400
• Monoisotopic Mass: 222.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• Molecular Weight: 222.09

Experimental Properties

• Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 70-76 °C
• Flash Point: 45 °C
• PSA: 36.28000
• LogP: 1.02770

1,3-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• RTECS：SA7525000
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters